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Compound of Interest

Ethyl 2-(benzylamino)acetate
Compound Name:
Hydrochloride

Cat. No.: B112867

An In-depth Technical Guide to Ethyl 2-
(benzylamino)acetate Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethyl 2-(benzylamino)acetate hydrochloride (CAS Number: 6344-42-9). The
information is curated for professionals in research and development, offering detailed data and
experimental context.

Chemical Identity and Physical Properties

Ethyl 2-(benzylamino)acetate hydrochloride, also known as N-Benzylglycine ethyl ester
hydrochloride, is a secondary amine and an ester derivative of the amino acid glycine. It is
commonly used as a synthetic intermediate in organic chemistry and pharmaceutical
development.[1][2]

Physical and Chemical Properties

The key physical and chemical properties of Ethyl 2-(benzylamino)acetate hydrochloride
and its corresponding free base, N-Benzylglycine ethyl ester, are summarized in the table
below for easy reference and comparison.
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Property

Ethyl 2-
(benzylamino)acetate
hydrochloride

N-Benzylglycine ethyl
ester (Free Base)

Molecular Formula C11H16CINO2[3][4] C11H1sNO2

Molecular Weight 229.70 g/mol [3] 193.24 g/mol

Appearance White to off-white solid Colorless to yellow liquid

Melting Point 96-100 °C[5] Not applicable

Boiling Point 277 °C at 760 mmHg][5] 139-142 °C (at reduced
pressure)[6]

Solubility Soluble in DMSO (50 mg/mL) Soluble in DMSO (100 mg/mL)

Flash Point 121.3 °C[5] 113 °C (closed cup)

Density Data not available 1.031 g/cm3

Spectroscopic Data (Predicted)

While specific experimental spectra for Ethyl 2-(benzylamino)acetate hydrochloride are not

readily available in public databases, the expected spectral characteristics can be predicted

based on the molecular structure and data from analogous compounds.

'H NMR Spectroscopy

The predicted *H NMR spectrum would exhibit characteristic signals for the ethyl, benzyl, and

glycine fragments of the molecule.
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Predicted Chemical

Protons . Multiplicity Integration
Shift (6, ppm)
Ethyl (-CH3) ~1.2-1.3 Triplet 3H
Ethyl (-CH2) ~4.1-4.2 Quartet 2H
Glycine (-CH2) ~3.5-3.7 Singlet 2H
Benzyl (-CH2) ~4.0-4.2 Singlet 2H
Aromatic (CeHs) ~7.2-7.4 Multiplet 5H
Amine (N-H) Broad singlet, variable  Broad Singlet 2H

Note: The amine protons (NHz*) are expected to be a broad singlet and may exchange with
D20.

3C NMR Spectroscopy

The predicted 13C NMR spectrum would show distinct signals for each carbon atom in the

molecule.
Carbon Predicted Chemical Shift (6, ppm)
Ethyl (-CHs) ~14
Ethyl (-CHz) ~61
Glycine (-CH2) ~50
Benzyl (-CH-2) ~53
Aromatic (CeH5s) ~127-138
Carbonyl (C=0) ~170

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the functional groups

present.
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Functional Group Characteristic Absorption (cm—?)
N-H Stretch (amine salt) 2400-2800 (broad)

C-H Stretch (aromatic) 3000-3100

C-H Stretch (aliphatic) 2850-3000

C=0 Stretch (ester) 1735-1750[7]

C-O Stretch (ester) 1000-1300[7]

C=C Stretch (aromatic) 1450-1600

Mass Spectrometry (MS)

In mass spectrometry with electron ionization (El), the molecule would likely undergo
fragmentation. The molecular ion peak (M*) for the free base would be observed at m/z 193.
Common fragmentation patterns for esters include the loss of the alkoxy group (-OCzHs, m/z
45) and the acyl group.[8] For secondary amines, alpha-cleavage is a common fragmentation
pathway.

Experimental Protocols

The following sections detail the synthetic routes for Ethyl 2-(benzylamino)acetate and its
subsequent conversion to the hydrochloride salt.

Synthesis of N-Benzylglycine Ethyl Ester (Free Base)

A common method for the synthesis of N-Benzylglycine ethyl ester is the N-alkylation of glycine
ethyl ester with benzyl chloride.[6]

Materials:
e Glycine ethyl ester hydrochloride
e Triethylamine

o Ethanol
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e Benzyl chloride

e Anhydrous magnesium sulfate

Procedure:

To a flask, add 28.0 g of glycine ethyl ester hydrochloride, 20.0 g of triethylamine, and 200 m|
of ethanol.[6]

o Heat the mixture to reflux for 1 hour.[6]

e Cool the mixture, which will result in the precipitation of a white solid (triethylamine
hydrochloride).[6]

« Filter the solid and add an additional 20.0 g of triethylamine to the filtrate.[6]
e Cool the filtrate to 0-5°C and slowly add 27.8 g of benzyl chloride dropwise.[6]
 After the addition is complete, allow the reaction to proceed at 40°C for 4 hours.[6]

o Upon completion, filter the reaction mixture and wash the filtrate with water until it is neutral.

[6]
e Dry the organic layer with anhydrous magnesium sulfate and filter.[6]

» Remove the solvent under reduced pressure. The crude product can be purified by vacuum
distillation, collecting the fraction at 139-142°C to yield N-Benzylglycine ethyl ester as a pale
yellow oily liquid.[6]

Formation of Ethyl 2-(benzylamino)acetate
Hydrochloride

The hydrochloride salt can be prepared by treating a solution of the free base with hydrochloric
acid.

Materials:

¢ N-Benzylglycine ethyl ester
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e Anhydrous diethyl ether

e Anhydrous hydrogen chloride (gas or solution in diethyl ether)

Procedure:

Dissolve the purified N-Benzylglycine ethyl ester in anhydrous diethyl ether.

Cool the solution in an ice bath.

Bubble anhydrous hydrogen chloride gas through the solution or add a solution of HCI in
diethyl ether dropwise with stirring.

The hydrochloride salt will precipitate as a white solid.

Collect the solid by filtration, wash with cold anhydrous diethyl ether, and dry under vacuum.

Logical Relationships and Workflows

The synthesis of Ethyl 2-(benzylamino)acetate hydrochloride follows a clear logical
progression from starting materials to the final product.
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Step 1: Free Amine Generation
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Step 2: N-Alkylation

Benzyl chloride N-Benzylglycine ethyl ester
Step 3: Salt Formation
Anhydrous HCI Ethyl 2-(benzylamino)acetate hydmchloridsa

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 2-(benzylamino)acetate hydrochloride.

Biological Activity and Applications

Ethyl 2-(benzylamino)acetate hydrochloride is primarily utilized as an intermediate in
organic synthesis.[1] While this specific compound does not have well-documented direct
biological activity or involvement in signaling pathways, N-benzylglycine derivatives are
recognized as important scaffolds in medicinal chemistry.[2] They serve as building blocks for
the synthesis of more complex molecules with potential therapeutic applications, including
those targeting neurological disorders.[2] The structural motif of N-substituted glycine can be
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found in various bioactive compounds, and its derivatives are explored in drug discovery for
their potential to modulate biological targets.

In conclusion, Ethyl 2-(benzylamino)acetate hydrochloride is a valuable chemical
intermediate with well-defined physical and chemical properties. Its synthesis is straightforward,
and its utility in the preparation of more complex molecules underscores its importance in the
fields of chemical and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. chemimpex.com [chemimpex.com]

3. Ethyl 2-(benzylamino)acetate Hydrochloride | CL11H16CINO2 | CID 2724714 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4 ETHYL 2-(BENZYLAMINO)ACETATE HYDROCHLORIDE | CAS 6344-42-9 [matrix-fine-
chemicals.com]

¢ 5. Ethyl 2-(benzylamino)acetate,hydrochloride, CasN0.6344-42-9 Career Henan Chemical
Co China (Mainland) [henankerui.lookchem.com]

e 6. Page loading... [guidechem.com]
e 7. orgchemboulder.com [orgchemboulder.com]
o 8. chem.libretexts.org [chem.libretexts.org]

 To cite this document: BenchChem. [Ethyl 2-(benzylamino)acetate hydrochloride physical
and chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b112867#ethyl-2-benzylamino-acetate-hydrochloride-
physical-and-chemical-properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b112867?utm_src=pdf-body
https://www.benchchem.com/product/b112867?utm_src=pdf-custom-synthesis
https://www.abmole.com/products/ethyl-2-benzylamino-acetate.html
https://www.chemimpex.com/products/17126
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_benzylamino_acetate-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-2-_benzylamino_acetate-Hydrochloride
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/amines/mm6344429
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/amines/mm6344429
https://henankerui.lookchem.com/products/Cas-6344-42-9-Ethyl-2--benzylamino-acetate-hydrochloride-12863830.html
https://henankerui.lookchem.com/products/Cas-6344-42-9-Ethyl-2--benzylamino-acetate-hydrochloride-12863830.html
https://www.guidechem.com/question/how-to-synthesize-n-benzylglyc-id134733.html
https://orgchemboulder.com/Spectroscopy/irtutor/estersir.shtml
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://www.benchchem.com/product/b112867#ethyl-2-benzylamino-acetate-hydrochloride-physical-and-chemical-properties
https://www.benchchem.com/product/b112867#ethyl-2-benzylamino-acetate-hydrochloride-physical-and-chemical-properties
https://www.benchchem.com/product/b112867#ethyl-2-benzylamino-acetate-hydrochloride-physical-and-chemical-properties
https://www.benchchem.com/product/b112867#ethyl-2-benzylamino-acetate-hydrochloride-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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